Cas no 877032-07-0 (Cyclohexanone, 2-[(R)-hydroxy(3-nitrophenyl)methyl]-, (2S)-)

• Product name: Cyclohexanone, 2-[(R)-hydroxy(3-nitrophenyl)methyl]-, (2S)-
• CAS No: 877032-07-0
• MF: C₁₃H₁₅NO₄
• MW: 249.2625
• CID: 653256
• PubChem ID: 17756556

Cyclohexanone, 2-[(R)-hydroxy(3-nitrophenyl)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[(R)-hydroxy(3-nitrophenyl)methyl]-, (2S)-
• (2S)-2-[(R)-hydroxy-(3-nitrophenyl)methyl]cyclohexan-1-one
• DTXSID90590844
• 2alpha-[(R)-3-Nitro-alpha-hydroxybenzyl]cyclohexanone
• 877032-07-0

• Inchi： InChI=1S/C13H15NO4/c15-12-7-2-1-6-11(12)13(16)9-4-3-5-10(8-9)14(17)18/h3-5,8,11,13,16H,1-2,6-7H2/t11-,13+/m1/s1
• InChI Key： OFFGBOIAXPIJKZ-YPMHNXCESA-N
• SMILES： C1CCC(=O)C(C1)C(C2=CC(=CC=C2)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 249.10010796g/mol
• Monoisotopic Mass: 249.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų
• XLogP3: 2.2